N1-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N'-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C23H23N3O3S/c1-29-18-8-4-7-17(14-18)25-23(28)22(27)24-15-20(21-10-5-13-30-21)26-12-11-16-6-2-3-9-19(16)26/h2-10,13-14,20H,11-12,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: XGRHEHJDTZQWJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43
• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol

Description

N1-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide, also known as IT-MeOxa, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. IT-MeOxa is a novel molecule that has been synthesized recently, and researchers are exploring its potential benefits in various areas of medical research.

Scientific Research Applications

Synthesis Methodologies

• A novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides has been developed, applicable to the synthesis of oxalamides like N1-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-N2-(3-methoxyphenyl)oxalamide. This method is operationally simple and high yielding, providing a useful formula for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Antimicrobial and Antifungal Activities

• Synthesized derivatives of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide, closely related to the compound , showed promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Potential in Alzheimer's Disease Treatment

• Carbamate derivatives of indolines, which are structurally related to the compound, have shown scavenging activity against different radicals and significant protection against cytotoxicity in neuronal cells. They also exhibited both acetyl and butyryl cholinesterase inhibitory activities, which are crucial in Alzheimer's disease treatment (Yanovsky et al., 2012).

Antioxidant and Anticancer Activity

• Novel derivatives bearing moieties like thiophene showed higher antioxidant activity than ascorbic acid and exhibited cytotoxicity against certain cancer cell lines. This suggests potential antioxidant and anticancer applications for similar compounds (Tumosienė et al., 2020).

Anti-inflammatory and Analgesic Activities

• Ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates demonstrated significant anti-inflammatory and analgesic activities, indicating potential therapeutic applications for structurally similar compounds (Attimarad et al., 2017).